Cas no 1110-40-3 (2'H-Pregna-2,4,6-trieno[3,2-c]pyrazol-20-one,21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-phenyl-, (11b,16a)-)

2'H-Pregna-2,4,6-trieno[3,2-c]pyrazol-20-one,21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-phenyl-, (11b,16a)- structure
1110-40-3 structure
Product Name:2'H-Pregna-2,4,6-trieno[3,2-c]pyrazol-20-one,21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-phenyl-, (11b,16a)-
CAS No:1110-40-3
MF:C32H38N2O5
MW:530.654529094696
CID:140829
PubChem ID:66249
Update Time:2025-04-19

2'H-Pregna-2,4,6-trieno[3,2-c]pyrazol-20-one,21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-phenyl-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

    • 2'H-Pregna-2,4,6-trieno[3,2-c]pyrazol-20-one,21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-phenyl-, (11b,16a)-
    • 2'H-Pregna-2,4,6-trieno[3,2-c]pyrazol-20-one,21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-p...
    • Cortivazol DISCONTINUED
    • Altim
    • Cortivasolo [DCIT]
    • CortivazolnnDISCONTINUED
    • Dilaster
    • Idaltim
    • Diaster
    • Idaltin
    • NSC-80998
    • cortivazol
    • 6,16α-DiMethylpregna-4,6-diene-11
    • 11β,17α,21-Trihydroxy-6,16α-diMethyl-2'-phenylpregna- 2,4,6-trieno[3,2-c]pyrazol-20-one 21-Acetate
    • (11β,16α)-21-(Acetyloxy)-11,17-dihydroxy-6,16-diMethyl-2'-phenyl-2'H-pregna-2,4,6-trieno[3,2-c]pyrazol-20-one
    • Cortivazol DISCONTINUED
    • RKHQGWMMUURILY-UHRZLXHJSA-N
    • Cortivazol [USAN:INN]
    • EX-A7287
    • UNII-YM183K0H63
    • CORTIVAZOL [WHO-DD]
    • CORTIVAZOL [MI]
    • Corticoid
    • 2'H-PREGNA-2,4,6-TRIENO(3,2-C)PYRAZOL-20-ONE, 21-(ACETYLOXY)-11,17-DIHYDROXY-6,16-DIMETHYL-2'-PHENYL-, (11.BETA.,16.ALPHA.)-
    • Cortivazolum [INN-Latin]
    • DTXSID40149442
    • Q2421270
    • Cortivazolum
    • FDA 0492
    • CORTIVAZOL [MART.]
    • H 3625
    • CHEBI:135820
    • CORTIVAZOL [INN]
    • 2'H-Pregna-2,4,6-trieno(3,2-c)pyrazol-20-one, 11beta,17,21-trihydroxy-6,16alpha-dimethyl-2'-phenyl-, 21-acetate
    • 2'H-Pregna-2,4,6-trieno(3,2-c)pyrazol-20-one, 21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-phenyl-, (11beta,16alpha)-
    • D03594
    • AKOS040746721
    • YM183K0H63
    • NS00010494
    • CORTIVAZOL [USAN]
    • DB13003
    • EINECS 214-175-8
    • CHEMBL2105842
    • SCHEMBL4875
    • 11.BETA.,17,21-TRIHYDROXY-6,16.ALPHA.-DIMETHYL-2'-PHENYL-2'H-PREGNA-2,4,6-TRIENO(3,2-C)PYRAZOL-20-ONE 21-ACETATE
    • 11beta,17alpha,21-Trihydroxy-6,16alpha-dimethyl-2'-phenylpregna-2,4,6-trieno(3,2-c)pyrazol-20-one 21-acetate
    • 11beta,17,21-Trihydroxy-6,16alpha-dimethyl-2'-phenyl-2'H-pregna-2,4,6-trieno(3,2-c)pyrazol-20-one 21-acetate
    • 1110-40-3
    • NSC 80998
    • [2-[(1S,2R,13S,14S,16R,17R,18S,20S)-17,20-dihydroxy-2,11,16,18-tetramethyl-7-phenyl-6,7-diazapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4(8),5,9,11-tetraen-17-yl]-2-oxoethyl] acetate
    • Cortivazol (USAN)
    • Cortivasolo
    • 11,17,21-Trihydroxy-6,16-dimethyl-2-phenyl-2-pregna-2,4,6-trieno[3,2-c]pyrazol-20-one 21-acetate
    • 2-[(1S,2R,13S,14S,16R,17R,18S,20S)-17,20-dihydroxy-2,11,16,18-tetramethyl-7-phenyl-6,7-diazapentacyclo[11.7.0.0^{2,10}.0^{4,8}.0^{14,18}]icosa-4(8),5,9,11-tetraen-17-yl]-2-oxoethyl acetate
    • DTXCID3071933
    • H-3625
    • 2-((1S,2R,13S,14S,16R,17R,18S,20S)-17,20-dihydroxy-2,11,16,18-tetramethyl-7-phenyl-6,7-diazapentacyclo(11.7.0.0^(2,10).0^(4,8).0^(14,18))icosa-4(8),5,9,11-tetraen-17-yl)-2-oxoethyl acetate
    • 2'H-Pregna-2,4,6-trieno(3,2-c)pyrazol-20-one, 11beta,17,21-trihydroxy-6,16alpha-dimethyl-2'-phenyl-, 21-acetate (8CI)
    • Cortivazolum (INN-Latin)
    • NSC80998
    • 11 beta,17 alpha,21-trihydroxy-6,16 alpha-dimethyl-2'-phenylpregna-2,4,6-trieno(3,2-c)pyrazol-20-one 21-acetate
    • CORTIVAZOL (MART.)
    • Inchi: 1S/C32H38N2O5/c1-18-11-23-25-12-19(2)32(38,28(37)17-39-20(3)35)31(25,5)15-27(36)29(23)30(4)14-21-16-33-34(26(21)13-24(18)30)22-9-7-6-8-10-22/h6-11,13,16,19,23,25,27,29,36,38H,12,14-15,17H2,1-5H3/t19-,23+,25+,27+,29-,30+,31+,32+/m1/s1
    • InChI Key: RKHQGWMMUURILY-UHRZLXHJSA-N
    • SMILES: O[C@]1(C(COC(C)=O)=O)[C@H](C)C[C@H]2[C@@H]3C=C(C)C4=CC5=C(C=NN5C5C=CC=CC=5)C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O

Computed Properties

  • Exact Mass: 530.27800
  • Monoisotopic Mass: 530.278072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.9
  • Topological Polar Surface Area: 102

Experimental Properties

  • Density: 1.33
  • Melting Point: 160-165° and 229-230°
  • Boiling Point: 686°Cat760mmHg
  • Flash Point: 368.7°C
  • Refractive Index: 1.66
  • PSA: 101.65000
  • LogP: 4.30060
  • Specific Rotation: D23 +14° (CHCl3)

2'H-Pregna-2,4,6-trieno[3,2-c]pyrazol-20-one,21-(acetyloxy)-11,17-dihydroxy-6,16-dimethyl-2'-phenyl-, (11b,16a)- Related Literature

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